Cas no 1869285-29-9 (ethyl 2-amino-3-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]propanoate)

• Product Name: ethyl 2-amino-3-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]propanoate
• CAS No: 1869285-29-9
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 6127901
• PubChem ID: 165943227
• Update Time: 2025-06-13

ethyl 2-amino-3-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-11837906
• 1869285-29-9
• ethyl 2-amino-3-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]propanoate

• Inchi： 1S/C10H18N4O2/c1-4-16-10(15)9(11)5-8-6-14(7(2)3)13-12-8/h6-7,9H,4-5,11H2,1-3H3
• InChI Key： WVXPABURNRSNOY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC1=CN(C(C)C)N=N1)N)=O

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83Ų

Additional information on ethyl 2-amino-3-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]propanoate

Comprehensive Overview of Ethyl 2-amino-3-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]propanoate (CAS No. 1869285-29-9)

Ethyl 2-amino-3-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]propanoate (CAS No. 1869285-29-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, drug discovery, and biochemical research. This compound, characterized by its unique triazole and propanoate functional groups, serves as a versatile building block for synthesizing more complex molecules. Its molecular structure combines an ethyl ester moiety with an amino acid backbone, making it a valuable intermediate in peptide mimetics and small-molecule therapeutics.

The growing interest in 1,2,3-triazole-containing compounds, such as Ethyl 2-amino-3-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]propanoate, stems from their broad applications in click chemistry and bioorthogonal reactions. Researchers are increasingly exploring its potential in targeted drug delivery systems, particularly in the development of PROTACs (Proteolysis Targeting Chimeras) and antibody-drug conjugates (ADCs). These applications align with current trends in precision medicine, where the demand for highly selective and low-toxicity therapeutic agents is paramount.

From a synthetic perspective, CAS No. 1869285-29-9 is often utilized in multicomponent reactions (MCRs) due to its reactive amino and ester functionalities. Its incorporation into peptidomimetics has been particularly noteworthy, as it mimics natural peptide structures while offering enhanced metabolic stability. This property is critical in the design of oral bioavailability enhancers, a hot topic in pharmaceutical R&D. Additionally, the compound’s isopropyl-substituted triazole ring contributes to improved lipophilicity, a key factor in CNS drug development.

In the context of green chemistry, Ethyl 2-amino-3-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]propanoate has been investigated for its role in solvent-free and catalytic synthetic protocols. With sustainability being a major focus in modern chemical industries, researchers are optimizing its synthesis to minimize waste and energy consumption. This aligns with the broader push for environmentally friendly manufacturing processes, a topic frequently searched in academic and industrial databases.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize CAS No. 1869285-29-9, ensuring high purity and consistency for research applications. The compound’s stability under various pH conditions also makes it a candidate for prodrug design, another area of intense investigation in drug development circles. Its compatibility with solid-phase synthesis further expands its utility in combinatorial chemistry libraries.

Beyond pharmaceuticals, Ethyl 2-amino-3-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]propanoate has potential applications in material science, particularly in the development of smart polymers and self-healing materials. The triazole ring’s ability to participate in hydrogen bonding and metal coordination adds to its versatility. Such interdisciplinary applications resonate with current trends in convergent technologies, where chemistry intersects with engineering and nanotechnology.

In summary, CAS No. 1869285-29-9 represents a multifaceted compound with wide-ranging implications across scientific disciplines. Its structural features and reactivity profile position it as a critical tool in advancing drug discovery, sustainable chemistry, and advanced materials. As research continues to uncover new applications, this compound is poised to remain a focal point in innovative scientific endeavors.